3-{3-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}propanoic acid

• IUPAC Name: 3-[3-[1-(cyclopropylmethyl)imidazol-2-yl]piperidin-1-yl]propanoic acid
• InChI: InChI=1S/C15H23N3O2/c19-14(20)5-8-17-7-1-2-13(11-17)15-16-6-9-18(15)10-12-3-4-12/h6,9,12-13H,1-5,7-8,10-11H2,(H,19,20)
• InChI Key: KARVUSIMJFSKOY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCC(=O)O)C2=NC=CN2CC3CC3
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

3-{3-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}propanoic acid is a useful research compound. Its molecular formula is C15H23N3O2 and its molecular weight is 277.36 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 277.17902698 g/mol and the complexity rating of the compound is 346. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalytic Applications

• N-Heterocyclic Carbene Ligands : A study explored carbene precursors derived from aminomethylpiperidine, focusing on their complexes with rhodium and iridium and their catalytic applications in transfer hydrogenation processes (Türkmen et al., 2008).

Synthesis of Derivatives

• Synthesis of Imidazo[1,5-a]pyridines : A one-pot synthesis method for imidazo[1,5-a]pyridines starting from a carboxylic acid and 2-methylaminopyridines, allowing the introduction of various substituents at specific positions, was achieved using propane phosphoric acid anhydride (Crawforth & Paoletti, 2009).

Synthesis and Reactions of Derivatives

• Synthesis and Reactions of Thiazolidinones : A study investigated the synthesis and reactions of 5-arylmethylene-2-imino-4-oxo-2-thiazolidine, including its reaction with benzyl amine, hydrazine hydrate, piperidine, and other compounds, leading to the formation of various derivatives (Mahmoud et al., 2011).

Properties and Applications of Derivatives

• Properties of Cyanomethyl Derivatives : Research on cyanomethyl derivatives of imidazo[1,2-a]pyridine, imidazo[1,2-a]pyrimidine, and imidazo[2,1-b]thiazole, examined their reactivity and potential applications, such as in nitration, bromination, azo coupling, and nitrosation processes (Kutrov et al., 2008).

Corrosion Inhibition

• Amino Acid-Based Corrosion Inhibitors : A study focused on amino acid-based corrosion inhibitors, including compounds derived from imidazolium, for mild steel. The inhibitors' performance was assessed through electrochemical methods, and their adsorption behavior was analyzed using quantum chemical parameters and molecular dynamics simulations (Srivastava et al., 2017).